5-(4-fluorophenyl)-4H-1,2,4-triazole-3-thiol
Overview
Description
5-(4-fluorophenyl)-4H-1,2,4-triazole-3-thiol is a useful research compound. Its molecular formula is C8H6FN3S and its molecular weight is 195.22 g/mol. The purity is usually 95%.
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Scientific Research Applications
Biological Activity : S-substituted derivatives of 5-thiophene-(3-ylmethyl)-4R-1,2,4-triazole-3-thiols demonstrate potential for synthesizing biologically active compounds and pharmacophore modification (Хільковець, 2021).
Antimicrobial and Antifungal Properties : New fluorophenyl-containing 1,2,4-triazoles exhibit promising antimicrobial and antifungal activity against various pathogens including Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa (Бігдан, 2021). Additionally, 2,4-dichloro-5-fluorophenyl-containing thiazolotriazoles have shown excellent anti-inflammatory, analgesic, and antimicrobial properties (Karthikeyan, 2009).
Corrosion Inhibition : Fatty acid triazoles, including derivatives of 1,2,4-triazoles, are effective in inhibiting mild steel corrosion in hydrochloric and sulfuric acids, varying in efficiency with concentration and solution temperature (Quraishi & Jamal, 2002).
Antitumor Activity : Several synthesized derivatives of 1,2,4-triazoles, including those with 2,4-dichloro-5-fluorophenyl moiety, have demonstrated significant antitumor activity against various cancer cell lines (Bhat et al., 2009).
Photodynamic Therapy : Metal-free zinc(II) and lead(II) phthalocyanines with 1,2,4-triazole rings show potential as photosensitizers for photodynamic therapy applications (Mısır et al., 2021).
Physical and Chemical Properties : Studies on physical and chemical properties of 5-(3-fluorophenyl)-4-amino-1,2,4-triazole-3-thiol derivatives suggest potential for further development of new compounds with therapeutic applications (Bihdan & Parchenko, 2017).
Mechanism of Action
Safety and Hazards
As with any chemical compound, handling “5-(4-fluorophenyl)-4H-1,2,4-triazole-3-thiol” would require appropriate safety precautions. The specific hazards associated with this compound aren’t available, but compounds containing similar functional groups can be irritants and should be handled with care .
Properties
IUPAC Name |
5-(4-fluorophenyl)-1,2-dihydro-1,2,4-triazole-3-thione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6FN3S/c9-6-3-1-5(2-4-6)7-10-8(13)12-11-7/h1-4H,(H2,10,11,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YJFTVTOWNFZLSW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NC(=S)NN2)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6FN3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30150643 | |
Record name | 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(4-fluorophenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30150643 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
114058-91-2 | |
Record name | 5-(4-Fluorophenyl)-1,2-dihydro-3H-1,2,4-triazole-3-thione | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=114058-91-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(4-fluorophenyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0114058912 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(4-fluorophenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30150643 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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